Cas no 40133-12-8 (4-Methyl-5-phenylthiophene-2-carboxylic acid)

• Product Name: 4-Methyl-5-phenylthiophene-2-carboxylic acid
• CAS No: 40133-12-8
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• MDL: MFCD01830424
• CID: 326588
• PubChem ID: 821914
• Update Time: 2025-04-19

4-Methyl-5-phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-phenylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 4-methyl-5-phenyl-
• 4-METHYL-5-PHENYL-THIOPHENE-2-CARBOXYLIC ACID
• 4-methyl-5-phenyl-thiophene-2-carboxylic acid;3,4-Dimethoxybenzophenone
• AA-516/30040014
• 4-Methyl-5-phenyl-2-thiophenecarboxylic acid, AldrichCPR
• FT-0678481
• DTXSID00356337
• MFCD01830424
• SCHEMBL1821560
• CS-0217750
• Z361925664
• AKOS000308647
• 40133-12-8
• A825076
• HBQAYKRLPQFBBP-UHFFFAOYSA-N
• VS-02341
• SR-01000289651-1
• SR-01000289651
• 4-methyl-5-phenyl-2-thiophenecarboxylic acid
• EN300-83637
• BBL010151
• G31996
• DB-029297
• STK298733
• ALBB-000937

• MDL： MFCD01830424
• Inchi： 1S/C12H10O2S/c1-8-7-10(12(13)14)15-11(8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key： HBQAYKRLPQFBBP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.04000
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 376.2±30.0 °C at 760 mmHg
• Flash Point: 181.3±24.6 °C
• Refractive Index: 1.622
• PSA: 65.54000
• LogP: 3.42170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Methyl-5-phenylthiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT